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An In-depth Technical Guide to 1-(2-Amino-5-
fluorophenyl)ethanone
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-(2-Amino-5-
fluorophenyl)ethanone, a key building block in modern medicinal chemistry. Also known as 2'-

Amino-5'-fluoroacetophenone, this compound is a valuable precursor for the synthesis of a

wide range of biologically active heterocyclic compounds. This document details its

physicochemical properties, provides a detailed experimental protocol for its synthesis, and

explores its applications, particularly in the development of kinase inhibitors. The strategic

placement of the amino and fluoro groups on the phenyl ring makes it a crucial intermediate for

creating novel therapeutic agents with enhanced pharmacological profiles.

Core Chemical Information
1-(2-Amino-5-fluorophenyl)ethanone is an aromatic ketone that serves as a versatile

intermediate in organic synthesis. Its structure, featuring an ortho-amino ketone and a fluorine

atom at the 5-position, provides multiple reactive sites for the construction of complex

molecular architectures.
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Physicochemical Properties
A summary of the key quantitative data for 1-(2-Amino-5-fluorophenyl)ethanone is presented

in Table 1.

Property Value Reference

CAS Number 2343-25-1 [1][2]

Molecular Formula C₈H₈FNO [3]

Molecular Weight 153.16 g/mol [3]

Appearance Solid [1]

Melting Point 64-65 °C [4]

Boiling Point 264.2 °C at 760 mmHg [4]

Storage Temperature Refrigerator [1]

Synthesis Protocol
The synthesis of 1-(2-Amino-5-fluorophenyl)ethanone can be achieved through the hydration

of 2-ethynyl-4-fluoroaniline in the presence of an acid.[5] This method provides a high yield and

purity of the final product.

Experimental Procedure
Materials:

2-ethynyl-4-fluoroaniline

Hydrochloric acid (35% concentration)

Sodium hydroxide solution (50%)

Water

Protocol:
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To a reaction flask, add 600 g of 2-ethynyl-4-fluoroaniline and 4 L of water.[5]

Add 476 g of 35% hydrochloric acid to the mixture.[5]

Heat the reaction mixture to 50 °C and maintain for 36 hours.[5]

After the reaction is complete, cool the mixture to 20-25 °C.[5]

Adjust the pH of the reaction solution to 8-9 using a 50% sodium hydroxide solution,

ensuring the temperature does not exceed 30 °C during this process.[5]

Filter the resulting precipitate and wash the filter cake with 1 L of water.[5]

Dry the solid under reduced pressure at 50 °C for 12 hours to obtain 1-(2-Amino-5-
fluorophenyl)ethanone as a pale yellow solid.[5]

This protocol has been reported to yield 622 g of the product (a 91.4% yield) with a purity of

99.2% as determined by HPLC.[5]
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Synthesis workflow for 1-(2-Amino-5-fluorophenyl)ethanone.
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Applications in Drug Discovery and Medicinal
Chemistry
1-(2-Amino-5-fluorophenyl)ethanone is a valuable building block for the synthesis of various

heterocyclic compounds with potential biological activities.[6] The presence of the fluorine atom

is particularly advantageous in drug design, as it can enhance metabolic stability and binding

affinity of the resulting drug molecules.[6]

Intermediate for Kinase Inhibitors
This compound serves as a key intermediate in the synthesis of kinase inhibitors.[6] Kinases

are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is often

implicated in diseases such as cancer. The amino and acetyl groups of 1-(2-Amino-5-
fluorophenyl)ethanone provide convenient handles for the construction of the core scaffolds

of various kinase inhibitors.

Potential Biological Activities
While comprehensive studies on the biological activities of 1-(2-Amino-5-
fluorophenyl)ethanone itself are limited, preliminary research on analogous compounds

suggests potential interactions with neurotransmitter systems, including dopaminergic and

serotonergic pathways.[6] Furthermore, its structural motifs are found in molecules with

antimicrobial and anticancer properties, indicating that derivatives of this compound could be

promising candidates for further investigation in these therapeutic areas.[6]

1-(2-Amino-5-fluorophenyl)ethanone Key Pharmaceutical Intermediate

Synthesis of Kinase Inhibitors

Development of Antimicrobial Agents

Development of Anticancer Agents

Neurological Drug Discovery
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Click to download full resolution via product page

Applications of 1-(2-Amino-5-fluorophenyl)ethanone in drug discovery.

Conclusion
1-(2-Amino-5-fluorophenyl)ethanone is a fundamentally important molecule in the field of

medicinal chemistry. Its well-defined synthesis and versatile chemical reactivity make it an

indispensable tool for the creation of novel drug candidates. The continued exploration of

derivatives based on this scaffold holds significant promise for the development of new and

effective therapies for a range of human diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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